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Compound of Interest

Compound Name: Dibenzosuberenone

Cat. No.: B194781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, use, and disposal of

Dibenzosuberenone. Adherence to these procedures is critical to ensure personnel safety and

regulatory compliance in the laboratory environment. The information is compiled from

authoritative Safety Data Sheets (SDS) to build trust and provide value beyond the product

itself.

Hazard Identification and Risk Assessment
Dibenzosuberenone is a chemical that requires careful handling due to its potential health

effects. Based on available safety data, the primary hazards are:

Serious Eye Irritation: The substance can cause significant irritation upon contact with the

eyes.[1][2]

Skin Irritation: Direct contact may cause skin irritation.[3]

While the toxicological properties have not been fully investigated, it is crucial to handle

Dibenzosuberenone with the standard precautions for hazardous chemicals in a laboratory

setting.[1] Always operate in a well-ventilated area, preferably within a certified chemical fume

hood, to minimize inhalation exposure.[3][4]
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A comprehensive PPE plan is the first line of defense against chemical exposure. The following

table summarizes the recommended PPE for handling Dibenzosuberenone.

PPE Category Specification Purpose

Eye Protection

Tight-sealing chemical safety

goggles or safety glasses with

side shields (compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166).[1]

[2][5]

Protects eyes from splashes

and airborne dust particles.

Hand Protection

Chemically resistant,

impervious gloves (e.g., Nitrile

rubber). Inspect gloves prior to

use.[1][2][3][6]

Provides a barrier against

direct skin contact.

Body Protection

A lab coat with long sleeves or

other protective clothing to

prevent skin exposure.[1][2][6]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. If dust is generated

or ventilation is poor, use a

NIOSH/MSHA-approved

respirator.[1][5][6]

Protects against inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
This procedural guidance covers the key steps for safely handling Dibenzosuberenone in a

laboratory setting.

A. Preparation and Weighing:

Designated Area: Conduct all manipulations, including weighing and dilutions, within a

certified chemical fume hood to control dust and vapors.[7]
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Gather Materials: Before starting, ensure all necessary PPE, spill containment materials, and

waste containers are readily accessible.

Avoid Dust: When handling the solid chemical, use techniques that minimize the formation of

dust.[1][2][8]

B. General Handling and Use:

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[3]

Hygiene Practices: Do not eat, drink, or smoke in the area where Dibenzosuberenone is

handled. Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[3]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.[1][2][3][8]

C. Post-Handling:

Decontamination: Clean the work area and any equipment used with an appropriate solvent

and cleaning agent.

PPE Removal: Carefully remove and dispose of gloves and any other disposable PPE in the

designated hazardous waste container.

Hand Washing: Wash hands thoroughly as the final step.

Emergency and Disposal Plan
A. Accidental Release Measures (Spill Response):

Evacuate: If the spill is large or ventilation is poor, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so.[3]
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Clean-up: For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal. Avoid actions that generate dust.[1][2][6]

B. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention if irritation persists.[1][3][8]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Get medical attention if irritation develops and persists.[3][8]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.[1][8]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a physician or poison control center immediately.[1][3][8]

C. Waste Disposal:

Classification: Waste from Dibenzosuberenone and its contaminated materials must be

treated as hazardous waste.[2]

Procedure: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations. Do not empty into drains or release into the environment.[1][2][3]

Containers: Use approved and properly labeled containers for waste collection.

Contaminated packaging should be disposed of in the same manner as the unused product.

[2][3]

Chemical and Physical Properties
This table summarizes key quantitative data for Dibenzosuberenone (10,11-dihydro-5H-

dibenzo[a,d]cyclohepten-5-one).
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Property Value Reference

CAS Number 1210-35-1 [1][3]

Molecular Formula C₁₅H₁₂O [2]

Molecular Weight 208.26 g/mol [2]

Physical State
Solid, Solid with a low melting

point
[1][2][3]

Appearance Yellow Solid [1][2]

Melting Point 32 - 34 °C / 89.6 - 93.2 °F [2][3]

Boiling Point
148 °C / 298.4 °F @ 0.3

mmHg
[1][2]

Water Solubility Insoluble [2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Dibenzosuberenone.
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Dibenzosuberenone Safe Handling Workflow

1. Preparation Phase
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Caption: Workflow for safe handling of Dibenzosuberenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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